![molecular formula C11H12Cl2O2 B2895931 6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine CAS No. 1339128-13-0](/img/structure/B2895931.png)
6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine is a synthetic compound that belongs to the family of benzodioxepines. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.
Mechanism of Action
Target of Action
It has been suggested that similar compounds may have antidepressant effects , implying potential targets could be neurotransmitter systems such as serotonin, dopamine, and norepinephrine.
Mode of Action
Based on its potential antidepressant effects , it could be hypothesized that it may interact with its targets to modulate neurotransmitter levels, thereby influencing mood and behavior.
Biochemical Pathways
If it does indeed have antidepressant effects , it may impact the monoaminergic system, which includes the serotonin, dopamine, and norepinephrine pathways.
Result of Action
If it does have antidepressant effects , it could potentially result in elevated mood and reduced symptoms of depression.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine in lab experiments is its well-established mechanism of action. This makes it a useful tool for studying the GABA system in the brain and its role in anxiety and sedation. However, one of the limitations of using this compound is its potential for abuse and addiction, which can make it difficult to use in certain types of experiments.
Future Directions
There are a number of potential future directions for research involving 6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine. One area of interest is its potential use in the treatment of alcohol withdrawal syndrome. Another area of interest is its potential use in the treatment of muscle spasms and related conditions. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of neuroscience research.
Synthesis Methods
The synthesis of 6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine involves the reaction of 2-chloroethylamine with 6,7-dimethoxy-3,4-dihydro-1H-2-benzopyran-5-carboxylic acid, followed by chlorination with thionyl chloride. The resulting compound is then reduced with lithium aluminum hydride to yield the final product.
Scientific Research Applications
6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have anxiolytic and sedative properties, making it a potential candidate for the treatment of anxiety disorders and insomnia. It has also been studied for its potential use in the treatment of alcohol withdrawal syndrome.
properties
IUPAC Name |
6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12Cl2O2/c12-3-2-8-6-9(13)11-10(7-8)14-4-1-5-15-11/h6-7H,1-5H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYNZCZHGWPSOSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C(=CC(=C2)CCCl)Cl)OC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12Cl2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.